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Compound of Interest

3-(4-Methoxyphenyl)-2-
Compound Name:
phenylpropanoic acid

cat. No.: B1361069

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the structural information,
physicochemical properties, and available biological context for 3-(4-Methoxyphenyl)-2-
phenylpropanoic acid. Due to the limited availability of published experimental data for this
specific compound, this guide also draws careful comparisons with structurally related
molecules to provide a broader context for its potential characteristics and applications. All
guantitative data is presented in structured tables, and where applicable, logical workflows are
visualized.

Chemical Structure and Identification

3-(4-Methoxyphenyl)-2-phenylpropanoic acid is a carboxylic acid derivative characterized by
a phenylpropanoic acid backbone with a 4-methoxyphenyl group attached to the C3 position
and a phenyl group at the C2 position.

Table 1: Compound Identification
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Identifier Value

IUPAC Name 3-(4-methoxyphenyl)-2-phenylpropanoic acid
CAS Number 4314-68-5

Molecular Formula C16H1603

Molecular Weight 256.30 g/mol

COC1=CC=C(C=C1)CC(C2=CC=CC=C2)C(=0)
o)

Canonical SMILES

INChl=1S/C16H1603/c1-19-14-9-7-12(8-10-
InChl 14)11-15(16(17)18)13-5-3-2-4-6-13/h2-
10,15H,11H2,1H3,(H,17,18)

Physicochemical Properties

Detailed experimental data on the physicochemical properties of 3-(4-Methoxyphenyl)-2-
phenylpropanoic acid are not widely available in the public domain. The available information
Is summarized below.

Table 2: Physicochemical Data

Property Value Source
Melting Point 119-120 °C ECHEMI
Solubility Data not available
Boiling Point Data not available

Spectroscopic Data

As of the latest literature review, detailed experimental spectroscopic data (*H NMR, 13C NMR,
IR, Mass Spectrometry) for 3-(4-Methoxyphenyl)-2-phenylpropanoic acid (CAS: 4314-68-5)
has not been identified in publicly accessible databases or publications. Researchers
investigating this compound would need to perform these analyses as part of their
characterization.
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Experimental Protocols

Detailed, peer-reviewed experimental protocols for the synthesis of 3-(4-Methoxyphenyl)-2-
phenylpropanoic acid are not readily available. General synthetic strategies for related

phenylpropanoic acid derivatives often involve reactions such as the Perkin, Knoevenagel, or
Reformatsky reactions, followed by reduction and functional group manipulations. A potential

synthetic approach is visualized in the workflow below.
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Conceptual Synthetic Workflow

Starting Materials

4-Methoxyphenylacetic acid Benzaldehyde

4

Condensation Reaction
(e.g., Perkin or similar)

CForms unsaturated intermediate

Intern}ediate

a-Phenyl-4-methoxycinnamic acid

Final Rroduct

Reduction of double bond
(e.g., Catalytic Hydrogenation)

3-(4-Methoxyphenyl)-2-
phenylpropanoic acid

Structural Relationship to Related Compounds

o Y S 3-(4-Methoxyphenyl)propionic acid 3-(4-Methoxyphenyl)-2-methylpropanoic acid Phenylpropanoic acid (Hydrocinnamic acid)
e Memoxy'?gi’g')éﬂ]gg}’é‘;mpano'c e (CAS: 1929-29-9) (CAS: 52427-11-9) (CAS: 501-52-0)
: Lacks C2-phenyl group C2-methyl instead of phenyl Lacks C4-methoxy and C2-phenyl groups
Isa Isa Isa Isa
Phenylpropanoic Acids
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 To cite this document: BenchChem. [In-depth Technical Guide: 3-(4-Methoxyphenyl)-2-
phenylpropanoic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1361069#3-4-methoxyphenyl-2-phenylpropanoic-
acid-structural-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com
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